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Compound of Interest

Compound Name: Cyclohexylphosphine

Cat. No.: B1595701 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Tricyclohexylphosphine (PCy₃), a

pivotal organophosphine ligand in modern synthetic chemistry. The document details its

chemical properties, synthesis, safety protocols, and its extensive applications in catalysis,

which are crucial for drug discovery and development.

Core Properties of Tricyclohexylphosphine
Tricyclohexylphosphine, often abbreviated as PCy₃, is a tertiary phosphine widely utilized as

a ligand in organometallic chemistry. Its notable steric bulk and strong electron-donating

properties are key to its efficacy in a variety of catalytic reactions.[1][2]
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Property Value Reference

CAS Number 2622-14-2 --INVALID-LINK--

Molecular Weight 280.43 g/mol --INVALID-LINK--

Molecular Formula C₁₈H₃₃P --INVALID-LINK--

Appearance White crystalline solid --INVALID-LINK--

Melting Point 81-83 °C --INVALID-LINK--

pKa 9.7 --INVALID-LINK--

Synthesis and Handling
Synthesis: Tricyclohexylphosphine is commonly synthesized through the reaction of

phosphorus trichloride with a cyclohexyl Grignard reagent, such as cyclohexylmagnesium

bromide.[1][3] An alternative method involves the hydrogenation of triphenylphosphine oxide to

tricyclohexylphosphine oxide, followed by reduction.[4]

Handling and Storage: PCy₃ is an air-sensitive solid and should be handled and stored under

an inert atmosphere (e.g., nitrogen or argon) in a cool, dry place to prevent oxidation to

tricyclohexylphosphine oxide.[5] It is recommended to wear appropriate personal protective

equipment, including gloves and safety glasses, and to work in a well-ventilated area.

Applications in Homogeneous Catalysis
The bulky and electron-rich nature of PCy₃ makes it an excellent ligand for various transition

metal-catalyzed cross-coupling reactions, which are fundamental in the synthesis of

pharmaceuticals and complex organic molecules.[2]

Key Applications:

Suzuki-Miyaura Coupling: PCy₃ is a highly effective ligand for palladium-catalyzed Suzuki-

Miyaura reactions, which form carbon-carbon bonds between organoboranes and organic

halides. The Pd(OAc)₂/PCy₃ system is particularly effective for the coupling of aryl and vinyl

triflates.
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Heck Reaction: In the palladium-catalyzed Heck reaction, which couples unsaturated halides

with alkenes, PCy₃ is used to promote the reaction, especially with less reactive aryl

chlorides.

Buchwald-Hartwig Amination: This reaction forms carbon-nitrogen bonds and is crucial for

synthesizing arylamines. PCy₃-ligated palladium catalysts show high activity in these

transformations.

Grubbs' Catalyst and Olefin Metathesis: PCy₃ is a key ligand in first-generation Grubbs'

catalysts, which are used for olefin metathesis reactions, a versatile method for forming

carbon-carbon double bonds.

Crabtree's Catalyst and Hydrogenation: PCy₃ is also a component of Crabtree's catalyst,

used for the homogeneous hydrogenation of olefins.

Experimental Protocols
Below are representative experimental protocols for key reactions involving

tricyclohexylphosphine.

a) Suzuki-Miyaura Coupling of an Aryl Bromide

This protocol describes a typical palladium-catalyzed cross-coupling reaction between an aryl

bromide and a boronic acid using PCy₃ as a ligand.
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Reagent/Parameter Quantity/Value

Aryl Bromide 1.0 mmol

Arylboronic Acid 1.2 mmol

Pd(OAc)₂ 0.01 mmol (1 mol%)

Tricyclohexylphosphine 0.02 mmol (2 mol%)

Base (e.g., K₂CO₃) 2.0 mmol

Solvent (e.g., Toluene) 5 mL

Temperature 80-100 °C

Reaction Time 12-24 hours

Methodology:

In a Schlenk flask under an inert atmosphere, combine the aryl bromide, arylboronic acid,

Pd(OAc)₂, tricyclohexylphosphine, and base.

Add the solvent and stir the mixture at the specified temperature for the indicated time.

Monitor the reaction progress by TLC or GC-MS.

Upon completion, cool the reaction to room temperature and quench with water.

Extract the product with an organic solvent (e.g., ethyl acetate), dry the organic layer over

anhydrous sodium sulfate, and concentrate under reduced pressure.

Purify the crude product by column chromatography on silica gel.

b) Heck Reaction of an Aryl Halide with an Alkene

This protocol outlines the general procedure for a Heck reaction using a PCy₃-ligated palladium

catalyst.
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Reagent/Parameter Quantity/Value

Aryl Halide 1.0 mmol

Alkene 1.5 mmol

Pd(OAc)₂ 0.01 mmol (1 mol%)

Tricyclohexylphosphine 0.02 mmol (2 mol%)

Base (e.g., Triethylamine) 2.0 mmol

Solvent (e.g., DMF) 3 mL

Temperature 80 °C

Reaction Time 4 hours

Methodology:

To a Schlenk tube, add Pd(OAc)₂, tricyclohexylphosphine, the aryl halide, the alkene, and

the base under an inert atmosphere.[6]

Add the solvent and heat the mixture with stirring.[6]

After the reaction is complete, cool the mixture and dilute with water.

Extract the product with an appropriate organic solvent.

Wash the combined organic layers with brine, dry over a drying agent, and remove the

solvent in vacuo.

Purify the product via flash chromatography.

Visualized Mechanisms and Workflows
The following diagrams illustrate the catalytic cycles and a general experimental workflow

relevant to the applications of tricyclohexylphosphine.
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Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.
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Caption: Catalytic cycle of the Heck reaction.
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Caption: General experimental workflow for a cross-coupling reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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